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Compound of Interest

Compound Name: Methyl 2-heptenoate

Cat. No.: B3052130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

methyl 2-heptenoate. The information is curated for professionals in research and

development who require precise data for experimental design, process development, and

substance characterization. This document includes a summary of quantitative data, detailed

experimental protocols for determining key physical properties, and a logical workflow for

substance characterization.

Core Physical and Chemical Properties
Methyl 2-heptenoate is an unsaturated fatty acid methyl ester. Its structure, consisting of a

seven-carbon chain with a double bond at the second position and a methyl ester group,

dictates its physical characteristics. It is recognized as a fatty acid ester.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of methyl 2-heptenoate.
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Property Value Source

IUPAC Name methyl (E)-hept-2-enoate [1][2]

Molecular Formula C₈H₁₄O₂ [1][2]

Molecular Weight 142.20 g/mol [1]

Appearance Clear liquid [3]

Odor Fruity, floral [3]

Boiling Point
~180 °C (at standard

atmospheric pressure)
[3]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether); less

soluble in water.

[3]

Note: Data for density and refractive index are not readily available in the searched literature

for methyl 2-heptenoate specifically. However, protocols for their determination are provided

below. For context, the related compound methyl 2-octynoate has a density of 0.922 g/mL and

a refractive index (n20/D) in the range of 1.446 - 1.449.[4]

Experimental Protocols
The following sections detail the standard methodologies for determining the primary physical

properties of a liquid organic compound such as methyl 2-heptenoate.

Determination of Boiling Point
The boiling point is a critical indicator of purity. It is the temperature at which the vapor pressure

of the liquid equals the surrounding atmospheric pressure.[5]

Principle: A small sample of the liquid is heated, and the temperature at which a continuous

stream of bubbles emerges from a capillary tube and then ceases upon cooling corresponds to

the boiling point.

Apparatus:
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Thiele tube or a beaker with heating oil (e.g., paraffin oil or concentrated sulfuric acid)

Thermometer (0-200 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or hot plate

Stand with clamp

Procedure:

Sample Preparation: Fill the fusion tube with methyl 2-heptenoate to a depth of about 2-3

cm.

Capillary Insertion: Place the capillary tube, with its sealed end uppermost, into the fusion

tube containing the sample.

Apparatus Assembly: Attach the fusion tube to the thermometer using a rubber band or

thread, ensuring the bottom of the tube is level with the thermometer bulb. The rubber band

should remain above the level of the heating liquid.[5]

Heating: Clamp the thermometer and immerse the assembly into the Thiele tube or oil bath.

Heat the side arm of the Thiele tube or the oil bath gently and evenly.[5][6]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Note the temperature (T1) when a rapid and continuous stream of bubbles

is observed.[5][6]

Cooling and Measurement: Stop heating and allow the apparatus to cool. The stream of

bubbles will slow down and eventually stop. The moment the liquid begins to enter the

capillary tube, record the temperature (T2).

Calculation: The boiling point is the average of T1 and T2.

Determination of Density
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Density is the mass of a substance per unit volume. It is a fundamental physical property used

for substance identification.

Principle: The density is calculated by accurately measuring the mass of a known volume of the

liquid.

Apparatus:

Pycnometer or a volumetric flask (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.001 g)

Pipette

Temperature-controlled water bath (optional, for high precision)

Procedure:

Measure Mass of Empty Vessel: Clean and thoroughly dry the pycnometer or volumetric

flask. Weigh the empty vessel on the analytical balance and record its mass (m1).

Fill with Liquid: Carefully fill the vessel with methyl 2-heptenoate up to the calibration mark.

Use a pipette for accuracy. Ensure there are no air bubbles.

Measure Mass of Filled Vessel: Weigh the filled vessel and record its mass (m2).

Determine Volume: The volume (V) is the calibrated volume of the pycnometer or flask.

Calculation: Calculate the mass of the liquid (m = m2 - m1). The density (ρ) is then

calculated using the formula: ρ = m / V

The process should be repeated multiple times to ensure accuracy, and the average value

should be reported.

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering a

material. It is a characteristic property for a pure substance.
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Principle: An Abbe refractometer is commonly used, which measures the critical angle of total

internal reflection between a prism of known refractive index and the liquid sample.

Apparatus:

Abbe Refractometer

Constant temperature water circulator

Dropper or pipette

Soft lens paper and ethanol for cleaning

Procedure:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,

such as distilled water.

Temperature Control: Connect the refractometer to the constant temperature circulator,

typically set to 20°C or 25°C, and allow the prisms to equilibrate.

Sample Application: Open the prism assembly. Using a clean dropper, place 2-3 drops of

methyl 2-heptenoate onto the surface of the lower prism.

Measurement: Close the prisms firmly. Look through the eyepiece and turn the adjustment

knob until the boundary line between the light and dark fields is sharp and centered in the

crosshairs.

Reading: Read the refractive index value from the instrument's scale.

Cleaning: Clean the prism surfaces thoroughly with ethanol and a soft lens paper

immediately after the measurement.

Replication: Repeat the measurement two to three more times and calculate the average

value.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the physical characterization of a liquid

sample like methyl 2-heptenoate.

Workflow for the physical characterization of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

